6-Methyl-4-oxo-N-phenyl-2-propyl-4H-pyran-3-carboxamide

• CAS No.: 104688-29-1
• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol
• IUPAC Name: 6-methyl-4-oxo-N-phenyl-2-propylpyran-3-carboxamide
• InChI: InChI=1S/C16H17NO3/c1-3-7-14-15(13(18)10-11(2)20-14)16(19)17-12-8-5-4-6-9-12/h4-6,8-10H,3,7H2,1-2H3,(H,17,19)
• InChI Key: HPUMUWJLDSYDME-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C(=O)C=C(O1)C)C(=O)NC2=CC=CC=C2

Description

6-Methyl-4-oxo-N-phenyl-2-propyl-4H-pyran-3-carboxamide is a useful research compound. Its molecular formula is C16H17NO3 and its molecular weight is 271.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.05 g (10 m mol) of 3-oxo-N-phenyl hexanamide (m.p. 77.0°~78.5° C.), 0.9 g (15 m mol) of N,N-dimethylhydrazine and 15 ml of toluene was stirred for 8 hours at 60° C. and further heated to a more elevated temperature to distill off the unreacted N,N-dimethylhydrazine and the resulted water together with about 2 ml of toluene. While refluxing, to the mixture was dropwise added a solution of 3.90 g (25 m mol) of 2-ethyl-2,6-dimethyl-4H-1,3-dioxin-4-one in 8 ml of toluene during 30 minutes. While refluxing for 2.5 hours, 3 ml of toluene was removed. After cooling to room temperature, the precipitated crystals were separated, washed and dried under vacuo to afford 1.32 g of the title compound (yield: 49%).